Cas no 773134-37-5 (Methyl 5-bromo-3-fluoro-2-hydroxybenzoate)

• Product Name: Methyl 5-bromo-3-fluoro-2-hydroxybenzoate
• CAS No: 773134-37-5
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 1033038
• PubChem ID: 59699710
• Update Time: 2025-06-08

Methyl 5-bromo-3-fluoro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-fluoro-2-hydroxybenzoate
• DTXSID90732681
• SCHEMBL1516592
• EN300-3179958
• AT11223
• Methyl5-bromo-3-fluoro-2-hydroxybenzoate
• 773134-37-5
• DB-370932
• MFCD06204235

• Inchi： 1S/C8H6BrFO3/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3,11H,1H3
• InChI Key： BAJVQQPSAKOLEC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OC)C=1)O)F

Computed Properties

• Exact Mass: 247.94838
• Monoisotopic Mass: 247.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on Methyl 5-bromo-3-fluoro-2-hydroxybenzoate

Methyl 5-bromo-3-fluoro-2-hydroxybenzoate (CAS No. 773134-37-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-3-fluoro-2-hydroxybenzoate, identified by its CAS number 773134-37-5, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its bromo, fluoro, and hydroxyl substituents on a benzoate backbone, serves as a crucial building block in the development of various therapeutic agents. Its unique structural features make it particularly valuable in the synthesis of molecules targeting neurological disorders, infectious diseases, and cancer.

The significance of Methyl 5-bromo-3-fluoro-2-hydroxybenzoate lies in its ability to undergo a variety of chemical transformations, enabling the construction of complex drug scaffolds. The presence of both electrophilic and nucleophilic sites on its molecular structure allows for selective functionalization, making it an ideal candidate for medicinal chemists seeking to design novel compounds with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which are often implicated in various diseases, including cancer and inflammatory disorders. Methyl 5-bromo-3-fluoro-2-hydroxybenzoate has emerged as a key precursor in the synthesis of PPI modulators. For instance, researchers have utilized this compound to develop benzohydroxamic acid derivatives that exhibit potent inhibitory activity against specific PPIs. These derivatives have shown promise in preclinical studies, highlighting the compound's potential as a lead structure for further drug development.

Moreover, the bromo and fluoro substituents in Methyl 5-bromo-3-fluoro-2-hydroxybenzoate contribute to its favorable pharmacokinetic properties. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity, while the bromo group can serve as a handle for further chemical modifications via cross-coupling reactions. These attributes have made this compound a preferred choice for medicinal chemists aiming to optimize drug-like properties such as solubility, bioavailability, and target engagement.

The role of Methyl 5-bromo-3-fluoro-2-hydroxybenzoate extends beyond PPI modulators. It has also been employed in the synthesis of kinase inhibitors, which are critical in cancer therapy. By serving as a core structure, this compound allows for the introduction of diverse pharmacophores that can selectively inhibit aberrant signaling pathways involved in tumor growth and progression. Several preclinical studies have demonstrated the efficacy of benzophenone derivatives derived from Methyl 5-bromo-3-fluoro-2-hydroxybenzoate in suppressing the activity of tyrosine kinases, thereby opening new avenues for targeted cancer therapies.

In addition to its applications in oncology, Methyl 5-bromo-3-fluoro-2-hydroxybenzoate has shown promise in the treatment of infectious diseases. Researchers have leveraged its structural framework to develop novel antiviral and antibacterial agents. For example, benzene derivatives derived from this compound have been investigated for their ability to inhibit viral proteases and polymerases, offering potential treatments against emerging viral threats. Similarly, modifications to the hydroxyl group have led to the discovery of novel antibiotics with enhanced efficacy against resistant bacterial strains.

The synthetic methodologies employed in the preparation of Methyl 5-bromo-3-fluoro-2-hydroxybenzoate are also worth mentioning. The compound can be synthesized through multi-step organic transformations involving halogenation, fluorination, and esterification reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have further refined its production process, enabling higher yields and purities. These advancements underscore the growing importance of this intermediate in industrial-scale pharmaceutical manufacturing.

The future prospects of Methyl 5-bromo-3-fluoro-2-hydroxybenzoate are promising, with ongoing research exploring its potential applications in areas such as neurodegenerative diseases and metabolic disorders. The compound's unique structural features provide a rich platform for innovation, allowing researchers to design molecules with tailored biological activities. As our understanding of disease mechanisms continues to evolve, it is likely that Methyl 5-bromo-3-fluoro-2-hydroxybenzoate will play an increasingly pivotal role in the development of next-generation therapeutics.